Cas no 1806874-52-1 (5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806874-52-1
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808026
• Update Time: 2025-10-22

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-6-4(8(11)12)1-5(10)7(3-14)13-6/h1,8,14H,2-3H2
• InChI Key： KFTDRBAUTJWXDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(CCl)=NC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol: A Comprehensive Overview

The compound 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol, identified by the CAS number 1806874-52-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with multiple functional groups, including chlorine atoms, a chloromethyl group, a difluoromethyl group, and a hydroxymethyl group.

The synthesis of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation or reduction steps. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal environmental impact and cost-effectiveness.

One of the most notable applications of this compound is in the field of pharmacology. Studies have shown that 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol exhibits potent biological activity against various pathogens, including bacteria, fungi, and viruses. This makes it a promising candidate for the development of new antimicrobial agents. Additionally, the compound has demonstrated potential in cancer therapy due to its ability to inhibit specific enzymes involved in tumor growth and metastasis.

In recent years, there has been growing interest in the use of pyridine derivatives as building blocks for advanced materials. The unique electronic properties of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol make it a valuable component in the synthesis of conductive polymers and organic semiconductors. These materials have applications in electronics, optoelectronics, and energy storage devices.

The structural versatility of this compound also lends itself to its use in agrochemicals. Researchers have investigated its role as a herbicide and insecticide, leveraging its ability to disrupt key biochemical pathways in pests and weeds. Field trials have shown promising results, with minimal adverse effects on non-target organisms.

From an environmental standpoint, understanding the fate and transport of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol in natural systems is crucial for assessing its potential risks. Studies have indicated that the compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic and terrestrial environments.

In conclusion, 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol, with its unique chemical structure and diverse functional groups, represents a versatile molecule with wide-ranging applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for innovation in chemistry, pharmacology, materials science, and agriculture.